Cas no 444791-20-2 (1,2,4-Thiadiazole,3-chloro-5-[[(2-chlorophenyl)methyl]sulfonyl]-)

• Product Name: 1,2,4-Thiadiazole,3-chloro-5-[[(2-chlorophenyl)methyl]sulfonyl]-
• CAS No: 444791-20-2
• MF: C₉H₆Cl₂N₂O₂S₂
• MW: 309.192137241364
• CID: 327549
• PubChem ID: 2761378
• Update Time: 2025-04-19

1,2,4-Thiadiazole,3-chloro-5-[[(2-chlorophenyl)methyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole,3-chloro-5-[[(2-chlorophenyl)methyl]sulfonyl]-
• 3-Chloro-5-(2-chlorobenzyl sulphonyl)-1,2,4-thiadiazole
• 3-CHLORO-5-(2-CHLOROBENZYLSULFONYL)-1,2,4-
• 3-CHLORO-5-(2-CHLOROBENZYLSULFONYL)-1,2,4-THIADIAZOLE
• 3-chloro-5-[(2-chlorophenyl)methylsulfonyl]-1,2,4-thiadiazole
• AC1MC4TA
• AG-F-56145
• CTK4I8245
• FT-0644694
• KB-181689
• 3-chloro-5-[(2-chlorophenyl)methanesulfonyl]-1,2,4-thiadiazole
• DTXSID90375734
• 3-chloranyl-5-[(2-chlorophenyl)methylsulfonyl]-1,2,4-thiadiazole
• 444791-20-2
• 3-Chloro-5-(2-chlorobenzyl sulfonyl)-1,2,4-thiadiazole
• 3-Chloro-5-((2-chlorobenzyl)sulfonyl)-1,2,4-thiadiazole
• MFCD03232358
• A826596

• MDL： MFCD03232358
• Inchi： 1S/C9H6Cl2N2O2S2/c10-7-4-2-1-3-6(7)5-17(14,15)9-12-8(11)13-16-9/h1-4H,5H2
• InChI Key： JGYLSLBSHRYNPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CS(C1=NC(=NS1)Cl)(=O)=O

Computed Properties

• Exact Mass: 307.92500
• Monoisotopic Mass: 307.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.612
• Boiling Point: 490.8°C at 760 mmHg
• Flash Point: 250.6°C
• Refractive Index: 1.63
• PSA: 96.54000
• LogP: 3.89960